Cas no 383891-39-2 (O-Desmethyl Tramadol b-D-Glucuronide(Mixture of Diastereomers))

O-Desmethyl Tramadol β-D-Glucuronide (Mixture of Diastereomers) is a glucuronide conjugate metabolite of O-desmethyl tramadol, formed via phase II metabolism. This compound is significant in pharmacokinetic and metabolic studies, particularly for investigating tramadol's biotransformation pathways. The glucuronidation enhances water solubility, facilitating excretion and providing insights into drug clearance mechanisms. As a mixture of diastereomers, it reflects the stereochemical complexity of tramadol metabolism, making it valuable for analytical reference standards in LC-MS or HPLC assays. Its well-characterized structure supports research in drug metabolism, toxicology, and forensic science, ensuring accurate quantification and validation of tramadol-derived metabolites in biological matrices.
O-Desmethyl Tramadol b-D-Glucuronide(Mixture of Diastereomers) structure
383891-39-2 structure
Product Name:O-Desmethyl Tramadol b-D-Glucuronide(Mixture of Diastereomers)
CAS No:383891-39-2
MF:C21H31NO8
MW:425.472747087479
CID:923449
PubChem ID:71315797
Update Time:2025-10-24

O-Desmethyl Tramadol b-D-Glucuronide(Mixture of Diastereomers) Chemical and Physical Properties

Names and Identifiers

    • O-Desmethyl Tramadol β-D-Glucuronide
    • O-Desmethyl Tramadol β-D-Glucuronide (Mixture of Diastereomers)
    • (2S,3S,4S,5R,6S)-6-[3-[2-[(dimethylamino)methyl]-1-hydroxycyclohexyl]phenoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
    • O-Desmethyl Tramadol β-D-Glucuronide (Mixture of Diastereomers)
    • O-Desmethyl Tramadol β-D-Glucuronide (Mixture of Diastereomers)
    • 3-[2-[(Dimethylamino)methyl]-1-hydroxycyclohexyl]phenyl
    • A-D-Glucopyranosiduronic Acid
    • A-D-Glucuronide(Mixture of Diastereomers)
    • O-Desmethyl Tramadol
    • O-Desmethyl Tramadol Beta-D-Glucuronide
    • AKOS030254594
    • 383891-39-2
    • 3-{2-[(Dimethylamino)methyl]-1-hydroxycyclohexyl}phenyl beta-D-glucopyranosiduronic acid
    • DTXSID10747570
    • O-Desmethyl Tramadol b-D-Glucuronide(Mixture of Diastereomers)
    • Inchi: 1S/C21H31NO8/c1-22(2)11-13-6-3-4-9-21(13,28)12-7-5-8-14(10-12)29-20-17(25)15(23)16(24)18(30-20)19(26)27/h5,7-8,10,13,15-18,20,23-25,28H,3-4,6,9,11H2,1-2H3,(H,26,27)/t13?,15-,16-,17+,18-,20+,21?/m0/s1
    • InChI Key: DSBGQRZOJXSECT-VFUSOVNCSA-N
    • SMILES: OC1(C2C=CC=C(C=2)O[C@H]2[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O2)O)O)O)CCCCC1CN(C)C

Computed Properties

  • Exact Mass: 425.20500
  • Monoisotopic Mass: 425.20496695g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 6
  • Complexity: 589
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.6
  • Topological Polar Surface Area: 140Ų

Experimental Properties

  • PSA: 139.92000
  • LogP: -0.10300

O-Desmethyl Tramadol b-D-Glucuronide(Mixture of Diastereomers) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D294735-1mg
O-Desmethyl Tramadol b-D-Glucuronide(Mixture of Diastereomers)
383891-39-2
1mg
$ 269.00 2023-09-08
TRC
D294735-2mg
O-Desmethyl Tramadol b-D-Glucuronide(Mixture of Diastereomers)
383891-39-2
2mg
$496.00 2023-05-18
TRC
D294735-5mg
O-Desmethyl Tramadol b-D-Glucuronide(Mixture of Diastereomers)
383891-39-2
5mg
$ 1108.00 2023-09-08
TRC
D294735-10mg
O-Desmethyl Tramadol b-D-Glucuronide(Mixture of Diastereomers)
383891-39-2
10mg
$2101.00 2023-05-18

Additional information on O-Desmethyl Tramadol b-D-Glucuronide(Mixture of Diastereomers)

Comprehensive Overview of O-Desmethyl Tramadol b-D-Glucuronide (Mixture of Diastereomers) (CAS No. 383891-39-2)

O-Desmethyl Tramadol b-D-Glucuronide (Mixture of Diastereomers), identified by its CAS No. 383891-39-2, is a significant metabolite of tramadol, a widely studied compound in pharmacokinetics and drug metabolism. This glucuronide conjugate plays a crucial role in the elimination pathway of tramadol, offering insights into metabolic processes and potential therapeutic monitoring applications. Researchers and pharmaceutical professionals frequently explore this compound to understand its pharmacokinetic properties, stability, and interactions within biological systems.

The compound's name highlights its structural features: the O-desmethyl modification and the b-D-glucuronide conjugation, which are critical for its solubility and excretion. As a mixture of diastereomers, it presents unique analytical challenges, making it a subject of interest in chiral separation techniques and stereochemistry studies. The demand for high-purity reference standards of O-Desmethyl Tramadol b-D-Glucuronide has grown, particularly in forensic toxicology and clinical research, where accurate metabolite quantification is essential.

In recent years, the rise of personalized medicine and drug metabolism studies has increased attention on metabolites like O-Desmethyl Tramadol b-D-Glucuronide. Questions such as "How does glucuronidation affect drug efficacy?" or "What are the analytical methods for detecting tramadol metabolites?" are commonly searched in academic and industrial circles. Advanced techniques like LC-MS/MS and HPLC are often employed to study this compound, aligning with the broader trend of leveraging high-resolution instrumentation for metabolite characterization.

From a regulatory perspective, O-Desmethyl Tramadol b-D-Glucuronide is not classified as a controlled substance, but its study contributes to safer drug development and adherence to Good Laboratory Practices (GLP). Its relevance extends to doping control and workplace drug testing, where understanding metabolite profiles helps distinguish between therapeutic use and misuse. This aligns with public interest in topics like "drug testing accuracy" and "metabolite half-life," which frequently appear in search engine queries.

The synthesis and characterization of CAS No. 383891-39-2 also intersect with green chemistry initiatives, as researchers seek eco-friendly methods for producing glucuronide conjugates. Innovations in enzymatic synthesis and biocatalysis are gaining traction, addressing sustainability concerns while maintaining high yields and purity. Such advancements resonate with the growing emphasis on environmentally friendly pharmaceuticals, a hot topic in both scientific literature and public discourse.

In summary, O-Desmethyl Tramadol b-D-Glucuronide (Mixture of Diastereomers) exemplifies the intersection of drug metabolism, analytical science, and regulatory compliance. Its study not only advances pharmacological knowledge but also addresses contemporary questions in biomarker discovery and toxicological screening. As research tools evolve, this compound will remain a focal point for understanding the intricate balance between drug action and metabolic fate.

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.